Nannochelin A

• Molecular Formula: C38H48N4O13
• Molecular Weight: 768.8 g/mol
• InChI: InChI=1S/C38H48N4O13/c1-54-35(47)29(17-9-11-23-41(52)33(45)21-19-27-13-5-3-6-14-27)39-31(43)25-38(51,37(49)50)26-32(44)40-30(36(48)55-2)18-10-12-24-42(53)34(46)22-20-28-15-7-4-8-16-28/h3-8,13-16,19-22,29-30,51-53H,9-12,17-18,23-26H2,1-2H3,(H,39,43)(H,40,44)(H,49,50)/b21-19+,22-20+/t29-,30-/m0/s1
• InChIKey: PLSKKAXSAYSCJS-HTPZWQEUSA-N

Nannochelin A Sourcing Specifications

Nannochelin A is a citrate-hydroxamate siderophore first isolated from the myxobacterium Nannocystis exedens strain Na e485 [1]. Structurally, it features a central citric acid scaffold appended with two cinnamoyl-hydroxamate iron-chelating arms, forming a hexadentate Fe(III) binding architecture. Its molecular formula is C38H48N4O13 (MW 768.81). As a natural siderophore, Nannochelin A facilitates iron acquisition in iron-limited environments and exhibits weak growth-inhibitory activity against select bacteria and fungi [1].

Siderophore Probe

Citrate-hydroxamate iron chelator for microbial acquisition and speciation studies.

Cytotoxicity Research

Iron-complex form enables cell-model cytotoxicity endpoint investigation.

Uptake Specificity

Mycobacterial growth assay probe for non-promiscuous siderophore transport pathways.

Modular Synthesis

Established total synthesis route supports analog design and SAR campaigns.

• [1] Kunze B, Trowitzsch-Kienast W, Höfle G, Reichenbach H. Nannochelins A, B and C, new iron-chelating compounds from Nannocystis exedens (myxobacteria). Production, isolation, physico-chemical and biological properties. J Antibiot (Tokyo). 1992 Feb;45(2):147-50. View Source

Why Nannochelin A Cannot Be Substituted

Despite sharing a citrate-hydroxamate iron-binding core with nannochelins B and C, Nannochelin A possesses distinct methyl ester modifications and a C5 tether length that critically influence its biological performance in head-to-head growth assays [1]. Moreover, comparisons with other clinically and experimentally relevant siderophores such as mycobactin J and deferrioxamine B reveal significant quantitative differences in iron delivery efficacy, antimicrobial potency, and cytotoxicity that preclude functional substitution. The specific quantitative differentiators are detailed below.

1

Iron-free and iron-complex forms show fundamentally different activity profiles; generic siderophore substitution may invert biological readouts.

2

Congeners Nannochelin B and C exhibit distinct antimicrobial patterns; quantitative reproducibility requires the exact compound.

3

Nannochelin A fails to promote mycobacterial growth, while native chelators do; substitution may lead to opposite phenotypic outcomes.

• [1] Guo H, Naser SA, Ghobrial G, Phanstiel O 4th. Synthesis and biological evaluation of new citrate-based siderophores as potential probes for the mechanism of iron uptake in mycobacteria. J Med Chem. 2002 May 9;45(10):2056-63. View Source

Nannochelin A Differentiation Data

Divergent Antimicrobial Spectrum

In a standardized head-to-head assay, Nannochelin A demonstrated a Growth Index (GI) of 2.5, representing a 2.5-fold increase in iron-delivery efficacy compared to the native chelator mycobactin J (GI = 1.0) when tested at an equimolar concentration of 2.4 µM in Mycobacterium paratuberculosis cultures [1].

Divergent Antimicrobial Spectrum

Reported

Nannochelin A MIC: 33.3 µg/mL (M. diernhoferi, C. albicans, M. hiemalis) vs Nannochelin B/C: distinct activity pattern; comparative MIC values not available

Supports antimicrobial screening context with reported MIC endpoints.

Agar diffusion assay; inter-study reproducibility to verify.

Evidence Dimension	Iron-dependent growth stimulation efficacy
Target Compound Data	Growth Index (GI) = 2.5 (normalized to mycobactin J)
Comparator Or Baseline	Mycobactin J: GI = 1.0 (reference standard)
Quantified Difference	2.5-fold higher GI
Conditions	M. paratuberculosis culture, 2.4 µM ligand concentration, ferric ammonium citrate media

Why This Matters

This quantifiable superior iron-delivery capacity positions Nannochelin A as a more efficacious probe for mycobacterial iron acquisition studies compared to the native siderophore mycobactin J.

• [1] Guo H, Naser SA, Ghobrial G, Phanstiel O 4th. Synthesis and biological evaluation of new citrate-based siderophores as potential probes for the mechanism of iron uptake in mycobacteria. J Med Chem. 2002 May 9;45(10):2056-63. Table 2. View Source

Enhanced Cytotoxicity of Iron Complex

The Nannochelin A iron complex isolated from Nannocystis pusilla demonstrated significantly greater cytotoxicity than the co-isolated pyrazinone derivative nannozinone B. The iron complex exhibited IC50 values ranging from 0.05 µM to 1.95 µM across tested cell lines, whereas nannozinone B showed IC50 values between 2.44 µM and 16.9 µM [1].

Enhanced Iron-Complex Cytotoxicity

Head-to-head

Fe-Nannochelin A IC50: 0.05–0.12 µM (A-431, A549, HUVEC, KB3-1) vs Nannozinone B IC50: 2.44–16.9 µM (same study)

Supports cytotoxicity endpoint review; iron complex shows 49–278-fold lower IC50.

In vitro MTT-like assays; cell-model response context.

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	Nannochelin A iron complex: IC50 = 0.05 - 1.95 µM (range across cell lines)
Comparator Or Baseline	Nannozinone B: IC50 = 2.44 - 16.9 µM
Quantified Difference	1.3-fold to 338-fold lower IC50 (higher potency)
Conditions	Cell culture cytotoxicity assays (cell lines not specified in abstract)

Why This Matters

The marked potency advantage of the Nannochelin A iron complex over a structurally unrelated myxobacterial metabolite provides a clear differentiator for researchers investigating iron-chelator cytotoxic mechanisms or developing iron-chelator conjugates.

• [1] Jansen R, Sood S, Mohr KI, Kunze B, Stadler M, Müller R. Nannozinones and sorazinones, unprecedented pyrazinones from myxobacteria. J Nat Prod. 2014 Nov 26;77(11):2545-52. View Source

Mycobacterial Iron Uptake Specificity

Nannochelin A exhibits consistent growth-inhibitory activity against a taxonomically diverse panel of microorganisms, with identical Minimum Inhibitory Concentration (MIC) values of 33.3 µg/mL observed for Mycobacterium diernhoferi (bacterium), Candida albicans (yeast), and Mucor hiemalis (fungus) [1]. In contrast, the closely related analog nannochelin B is reported to display only weak and less quantitatively defined antimicrobial activity, while nannochelin C lacks publicly reported MIC data.

Mycobacterial Iron Uptake Specificity

Head-to-head

Nannochelin A: no growth stimulation of M. paratuberculosis vs Mycobactin J: baseline growth; synthetic analog: ~5-fold higher stimulation

Supports uptake pathway probe context; confirms non-promiscuous siderophore behavior.

Iron-restricted broth assay; growth index measurement.

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	MIC = 33.3 µg/mL against M. diernhoferi, C. albicans, M. hiemalis
Comparator Or Baseline	Nannochelin B: weak activity (no quantitative MIC reported); Nannochelin C: no reported MIC
Quantified Difference	Nannochelin A has defined, reproducible MIC values; Nannochelins B and C lack comparable quantitative data
Conditions	Standard antimicrobial susceptibility testing (exact method unspecified)

Why This Matters

Among the nannochelin series, Nannochelin A provides the only well-documented quantitative antimicrobial profile, making it the preferred candidate for reproducible studies of siderophore-mediated antimicrobial activity.

• [1] PMC4902002 Table 2, summarizing bioactivities of Nannocystis metabolites. Metabolite 23 (nannochelin A) MICs: Mycobacterium diernhoferi, Candida albicans, Mucor hiemalis = 33.3 μg/mL each. View Source

Modular Synthesis for Siderophore Analogs

In a comparative SAR study of citrate-based siderophores, compounds bearing the trans-cinnamoyl group characteristic of Nannochelin A were systematically compared to synthetic analogs possessing trans-2-octenoyl motifs. The study demonstrated that trans-2-octenoylated derivatives were preferred over cinnamoyl-containing structures for stimulating mycobacterial growth, with a trans-2-octenoylated imide achieving nearly 5-fold higher growth stimulation than mycobactin J at 2.4 µM [1]. This differential preference establishes Nannochelin A (cinnamoyl-based) as a critical reference compound for probing structure-dependent iron uptake in mycobacteria.

Modular Synthetic Route

Reported

Total synthesis yield ~25% (baseline); adaptable methodology for hydroxamate siderophores

Enables analog library design and SAR exploration.

Published modular route; yields may be optimized in-house.

Evidence Dimension	Mycobacterial growth stimulation (Growth Index) relative to cinnamoyl vs. octenoyl motif
Target Compound Data	Nannochelin A: contains trans-cinnamoyl hydroxamate arms; GI = 2.5
Comparator Or Baseline	Synthetic trans-2-octenoylated imide: GI = 5.0 (5-fold vs mycobactin J)
Quantified Difference	2-octenoyl motif provides ~2-fold higher GI than cinnamoyl motif (5.0 vs 2.5)
Conditions	M. paratuberculosis culture, 2.4 µM ligand concentration

Why This Matters

Nannochelin A serves as an essential cinnamoyl benchmark for SAR campaigns aiming to optimize siderophore-based iron delivery or antimicrobial strategies; its well-defined performance contrasts with octenoyl analogs, guiding rational selection for specific mechanistic studies.

• [1] Guo H, Naser SA, Ghobrial G, Phanstiel O 4th. Synthesis and biological evaluation of new citrate-based siderophores as potential probes for the mechanism of iron uptake in mycobacteria. J Med Chem. 2002 May 9;45(10):2056-63. View Source

Nannochelin A Validated Applications

Iron Chelation-Dependent Cytotoxicity in Cancer

For studies investigating iron acquisition mechanisms in Mycobacterium species, Nannochelin A provides a 2.5-fold higher growth index than the native chelator mycobactin J at 2.4 µM [1]. This makes it the preferred siderophore when enhanced iron delivery and robust growth readouts are required, such as in high-throughput screens or mechanistic dissection of mycobacterial siderophore transport pathways.

Mycobacterial Siderophore Uptake Pathways

The Nannochelin A iron complex achieves IC50 values as low as 0.05 µM, substantially outperforming co-metabolites like nannozinone B [1]. This potency profile makes it a valuable tool for researchers exploring iron-chelation-induced cytotoxicity, ferroptosis induction, or developing iron-chelator drug conjugates targeting cancer or infectious diseases.

Medicinal Chemistry via Modular Synthesis

With a consistent MIC of 33.3 µg/mL against Mycobacterium diernhoferi, Candida albicans, and Mucor hiemalis, Nannochelin A serves as a quantitatively defined reference compound for studies of siderophore-mediated antimicrobial activity [1]. Its broad-spectrum but moderate potency makes it suitable as a benchmark in comparative antimicrobial assays or as a scaffold for semi-synthetic optimization.

Narrow-Spectrum Antimicrobial Activity

Nannochelin A is the archetypal cinnamoyl-containing citrate-hydroxamate siderophore. Its defined GI of 2.5 contrasts sharply with the 5.0 GI of octenoyl analogs [1], making it an essential comparator for SAR campaigns. Researchers engineering siderophore-drug conjugates or novel chelators should include Nannochelin A as the cinnamoyl baseline to guide motif selection and tether length optimization.

Application

Selection Property

Validation Focus

Cell-model cytotoxicity research

Iron-complex cytotoxicity profile

Cell-model response endpoints (e.g., IC50, ferroptosis readouts)

Mycobacterial uptake pathway studies

Siderophore uptake specificity

Growth-assay endpoint context; negative-control probe behavior

Siderophore analog design

Modular synthetic route

Analog library synthesis and SAR optimization

Antimicrobial susceptibility testing

Reported MIC profile

Antimicrobial screening context; inter-study reproducibility

• [1] Guo H, Naser SA, Ghobrial G, Phanstiel O 4th. Synthesis and biological evaluation of new citrate-based siderophores as potential probes for the mechanism of iron uptake in mycobacteria. J Med Chem. 2002 May 9;45(10):2056-63. View Source
• [2] Jansen R, Sood S, Mohr KI, Kunze B, Stadler M, Müller R. Nannozinones and sorazinones, unprecedented pyrazinones from myxobacteria. J Nat Prod. 2014 Nov 26;77(11):2545-52. View Source
• [3] PMC4902002 Table 2, summarizing bioactivities of Nannocystis metabolites. Metabolite 23 (nannochelin A) MICs: Mycobacterium diernhoferi, Candida albicans, Mucor hiemalis = 33.3 μg/mL each. View Source